Cas no 62895-22-1 (desphenyldimidium)
desphenyldimidium structure
Product Name:desphenyldimidium
CAS No:62895-22-1
MF:C14H14N3
MW:224.281062602997
CID:958230
PubChem ID:173880
Update Time:2025-04-19
desphenyldimidium Chemical and Physical Properties
Names and Identifiers
-
- desphenyldimidium
- 5-methylphenanthridin-5-ium-3,8-diamine
- Phanathridinium, 3,8-diamino-5-methyl-
- DTXSID00212060
- 62895-22-1
-
- Inchi: 1S/C14H13N3/c1-17-8-9-6-10(15)2-4-12(9)13-5-3-11(16)7-14(13)17/h2-8,16H,15H2,1H3/p+1
- InChI Key: PGCJOHMIZKFDRY-UHFFFAOYSA-O
- SMILES: [N+]1(C)C=C2C=C(C=CC2=C2C=CC(=CC=12)N)N
Computed Properties
- Exact Mass: 224.11892
- Monoisotopic Mass: 224.118772459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.9Ų
Experimental Properties
- PSA: 55.92
desphenyldimidium Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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